Cas no 75097-56-2 (1-(5-Bromo-2-methoxyphenyl)cyclopentanecarbonitrile)

• Product Name: 1-(5-Bromo-2-methoxyphenyl)cyclopentanecarbonitrile
• CAS No: 75097-56-2
• MF: C₁₃H₁₄BrNO
• MW: 280.16036272049
• MDL: MFCD11036751
• CID: 4655997
• Update Time: 2025-07-22

1-(5-Bromo-2-methoxyphenyl)cyclopentanecarbonitrile Chemical and Physical Properties

Names and Identifiers

• 1-(5-Bromo-2-methoxyphenyl)cyclopentanecarbonitrile

• MDL： MFCD11036751
• Inchi： 1S/C13H14BrNO/c1-16-12-5-4-10(14)8-11(12)13(9-15)6-2-3-7-13/h4-5,8H,2-3,6-7H2,1H3
• InChI Key： JAFYXLCESIEQIC-UHFFFAOYSA-N
• SMILES： C1(C2=CC(Br)=CC=C2OC)(C#N)CCCC1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on 1-(5-Bromo-2-methoxyphenyl)cyclopentanecarbonitrile

Comprehensive Overview of 1-(5-Bromo-2-methoxyphenyl)cyclopentanecarbonitrile (CAS No. 75097-56-2)

1-(5-Bromo-2-methoxyphenyl)cyclopentanecarbonitrile (CAS No. 75097-56-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique cyclopentanecarbonitrile core and brominated methoxyphenyl moiety, serves as a versatile intermediate in the synthesis of bioactive molecules. Its structural features make it a valuable building block for designing drug candidates and crop protection agents, aligning with current trends in precision medicine and sustainable agriculture.

The growing demand for high-performance intermediates like 1-(5-Bromo-2-methoxyphenyl)cyclopentanecarbonitrile reflects the industry's focus on molecular diversity and efficient synthesis routes. Researchers frequently explore its potential in kinase inhibitor development, a hot topic in oncology research, as well as in neuroprotective agent design. The compound's bromine substituent offers strategic advantages for further functionalization, a feature highly sought after in medicinal chemistry and material science applications.

Recent advancements in catalytic cross-coupling reactions have highlighted the relevance of 75097-56-2 in constructing complex architectures. Its compatibility with palladium-catalyzed reactions makes it particularly useful for creating biaryl structures, a common motif in pharmaceutical active ingredients. The methoxy group present in the molecule contributes to enhanced metabolic stability, addressing a key challenge in drug discovery programs focused on improving oral bioavailability.

From an analytical perspective, 1-(5-Bromo-2-methoxyphenyl)cyclopentanecarbonitrile demonstrates excellent characteristics for chromatographic separation and spectroscopic identification. The distinct UV absorption profile of the brominated aromatic system facilitates quality control in manufacturing processes. These properties are crucial for meeting stringent regulatory requirements in the fine chemical industry, where process analytical technology (PAT) has become increasingly important.

Environmental considerations surrounding halogenated compounds have led to innovative approaches in utilizing 75097-56-2 more sustainably. The development of atom-economical transformations and green chemistry protocols for this intermediate addresses growing concerns about chemical waste reduction. This aligns with the pharmaceutical industry's commitment to green manufacturing principles while maintaining synthetic efficiency.

The structure-activity relationship (SAR) studies involving 1-(5-Bromo-2-methoxyphenyl)cyclopentanecarbonitrile have revealed interesting insights into molecular recognition patterns. The cyclopentane ring introduces beneficial conformational constraints, while the nitrile group serves as both a hydrogen bond acceptor and a precursor for further derivatization. These features contribute to its popularity in fragment-based drug design strategies.

In the context of intellectual property landscape, CAS 75097-56-2 appears in numerous patent applications related to heterocyclic chemistry and small molecule therapeutics. Its incorporation into proprietary compounds demonstrates the commercial value of this intermediate. The compound's scalable synthesis makes it particularly attractive for process chemistry applications in contract manufacturing organizations (CMOs).

Quality specifications for 1-(5-Bromo-2-methoxyphenyl)cyclopentanecarbonitrile typically emphasize high purity levels (>98%) and strict control of process-related impurities. Advanced analytical methodologies such as HPLC-MS and NMR spectroscopy ensure batch-to-batch consistency, meeting the exacting standards of GMP production facilities. These quality attributes are essential for its application in preclinical research and API synthesis.

Emerging research directions explore the potential of 75097-56-2 in photopharmacology applications, where its bromine atom could enable photoactivation strategies. This innovative approach to temporally controlled drug action represents one of the most exciting frontiers in precision therapeutics. The compound's structural versatility positions it as a promising candidate for such next-generation pharmaceutical technologies.

From a market perspective, the demand for 1-(5-Bromo-2-methoxyphenyl)cyclopentanecarbonitrile reflects broader trends in custom synthesis and research chemical supply. Specialized providers emphasize just-in-time delivery and technical documentation support to meet the needs of drug discovery teams. The compound's supply chain stability has become increasingly important as pharmaceutical companies seek to mitigate risks in their development pipelines.